Cas no 66546-91-6 (2-Cyano-2-propylpentanoic acid)
66546-91-6 structure
Product Name:2-Cyano-2-propylpentanoic acid
CAS No:66546-91-6
MF:C9H15NO2
MW:169.220902681351
CID:2796038
PubChem ID:21896472
Update Time:2025-04-21
2-Cyano-2-propylpentanoic acid Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL4734754
- AKOS010824048
- di-n-propyl cyanacetic acid
- 2-Cyano-2-propylpentanoic acid
- DTXSID30619629
- UZRGQIZTJOPZGE-UHFFFAOYSA-N
- 66546-91-6
- Pentanoic acid, 2-cyano-2-propyl-
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- Inchi: 1S/C9H15NO2/c1-3-5-9(7-10,6-4-2)8(11)12/h3-6H2,1-2H3,(H,11,12)
- InChI Key: UZRGQIZTJOPZGE-UHFFFAOYSA-N
- SMILES: OC(C(C#N)(CCC)CCC)=O
Computed Properties
- Exact Mass: 169.110278721Da
- Monoisotopic Mass: 169.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 61.1Ų
2-Cyano-2-propylpentanoic acid Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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